molecular formula C9H12N2O3 B010579 2,4-Dimethoxybenzohydrazide CAS No. 103956-10-1

2,4-Dimethoxybenzohydrazide

Cat. No. B010579
CAS RN: 103956-10-1
M. Wt: 196.2 g/mol
InChI Key: MFLNKGMNBJMNNR-UHFFFAOYSA-N
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Description

2,4-Dimethoxybenzohydrazide, also known as DMABH, is a chemical compound that belongs to the class of hydrazides. It is widely used in scientific research for its various applications, including its ability to inhibit the growth of cancer cells and its potential as a drug candidate for the treatment of various diseases.

Scientific Research Applications

  • Synthesis of Highly Functionalized Olmesartan Medoxomil : The 2,4-dimethoxybenzyl group is used to protect tetrazoles in the efficient synthesis of highly functionalized olmesartan medoxomil (Seki, 2015).

  • Detection of Carboxylic Acids in Human Serum : A unique acid hydrazide, 2-(5-hydrazinocarbonyl-2-oxazolyl)-5,6-dimethoxybenzothiazole, enables the rapid and sensitive determination of carboxylic acids in human serum (Saito et al., 1995).

  • Characterization of Metal Complexes : 2,4-dimethoxybenzoates of Mn(II), Co(II), and Cu(II) are studied for their high-spin complexes and dimer structures, useful in understanding thermal stability and magnetic properties (Ferenc et al., 2007).

  • Synthesis of Medical Intermediate Molecules : The compound is utilized in the synthesis of 2,5-dimethoxy-4-ethylthio-benzeneethanamine, a medical intermediate molecule used in treating psychotic and schizophrenic psychosis (Zhimin, 2003).

  • Antimicrobial Activity : New 2-(2,4-dimethoxyphenyl)-1,3,4-oxadiazole derivatives are shown to have potential antimicrobial activity, with some showing good activity against tested strains (Mohana, 2013).

  • Antioxidant and Acetylcholinesterase Inhibition : Indole compounds with carbohydrazide functionality display more promising antioxidant properties and better acetylcholinesterase inhibition performance than 2-(indol-2-yl)-1,3,4-oxadiazole systems (Bingul et al., 2019).

  • Potential as Antiulcer Agents : 3,4-Dimethoxybenzohydrazide derivatives exhibit excellent urease inhibitory potentials and are non-toxic, suggesting their potential as antiulcer agents (Taha et al., 2017).

  • Anticancer Applications : Synthesized compounds, including benzothiazole acylhydrazones, show promising anticancer activity, particularly against Rat brain glioma cells (Osmaniye et al., 2018).

properties

IUPAC Name

2,4-dimethoxybenzohydrazide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12N2O3/c1-13-6-3-4-7(9(12)11-10)8(5-6)14-2/h3-5H,10H2,1-2H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MFLNKGMNBJMNNR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)C(=O)NN)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70332441
Record name 2,4-dimethoxybenzohydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70332441
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

196.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

103956-10-1
Record name 2,4-dimethoxybenzohydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70332441
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

Ex-109A: A solution of 2,4-dimethoxy-benzoic acid methyl ester (4.24 g, 21.6 mmol) and hydrazine (3.4 mL, 108.1 mmol) in methanol (50 mL) was refluxed overnight. Solvent was removed under reduced pressure. The residue was re-dissolved in ethyl acetate. The solution of ethyl acetate was washed with saturated solution of sodium bicarbonate and brine, dried over sodium carbonate and concentrated to afford 2,4-dimethoxy-benzoic acid hydrazide (3.31 g, 78%) as a white solid: 1H NMR (CDCl3) δ 8.77 (bs, 1H), 8.15 (d, J=8.8 Hz, 1H), 6.58 (dd, J=8.8, 2.2 Hz, 1H), 6.46 (d, J=2.2 Hz, 1H), 4.10 (bs, 2H), 3.91 (s, 3H), 3.83 (s, 3H).
Quantity
4.24 g
Type
reactant
Reaction Step One
Quantity
3.4 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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